Cas no 19057-67-1 (Prosapogenin A)

Prosapogenin A is a triterpenoid saponin derivative known for its potential bioactive properties. It is commonly studied for its role as a precursor in the synthesis of various pharmacologically active compounds. Prosapogenin A exhibits structural features that contribute to its stability and bioavailability, making it a valuable intermediate in pharmaceutical research. Its well-defined chemical structure allows for precise modifications, facilitating the development of derivatives with targeted biological activities. The compound is often utilized in studies exploring anti-inflammatory, anticancer, and immunomodulatory effects. Its purity and consistency are critical for reproducible experimental outcomes, underscoring its importance in both academic and industrial research settings.
Prosapogenin A structure
Prosapogenin A structure
Product name:Prosapogenin A
CAS No:19057-67-1
MF:C39H62O12
MW:722.9024
MDL:MFCD16294846
CID:823211
PubChem ID:11061578

Prosapogenin A Chemical and Physical Properties

Names and Identifiers

    • Prosapogenin A
    • (25R)-3Β-(2-O-Α-L-Rhamnopyranosyl-Β-D-Glucopyranosyloxy)Spirosta-5-Ene
    • Progenin III
    • ProsapogeninANLG of diocin
    • Lilioglycoside D
    • Ophiopogonin C′
    • Polyphyllin V
    • Prosapogenin D′1
    • (3beta,25R)-Spirost-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
    • Prosapogenin D'1
    • Saponin Ta
    • Ophiopogonin C'
    • [ "Ophiopogonin C'" ]
    • Prosapogenin A 【dioscin】
    • Progenin III(Prosapogenin A)
    • Prosapogenin A【Dioscorea tokoro】
    • Paris saponin V
    • 2-[4,5-Dihydroxy-6-(hydroxymethyl)-2-[(1R,2S,4R,6R,8R,9S,12R,13R)-5',7,9,13-tetramethylspiro[5-oxape
    • 19057-67-1
    • (2S,3R,4R,5R,6S)-2-(((2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(((4S,5'R,6aR,6bS,8aS,8bR,9S,10R,11aS,12aS,12bS)-5',6a,8a,9-tetramethyl-1,3,3',4,4',5,5',6,6a,6b,6',7,8,8a,8b,9,11a,12,12a,12b-icosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-yl)oxy)tetrahydro-2H-pyran-3-yl)oxy)-6-methyltetrahydro-2H-pyran-3,4,5-triol
    • (25R)-3beta-(2-O-alpha-L-Rhamnopyranosyl-beta-D-glucopyranosyloxy)spirosta-5-ene
    • HY-N6940
    • CHEMBL395415
    • UNII-220IAS5QO7
    • CHEBI:196988
    • MS-31243
    • DIOSGENIN 3-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->2)-.BETA.-D-GLUCOPYRANOSIDE
    • 220IAS5QO7
    • MFCD16294846
    • AKOS030530339
    • 17-DEOXYPARIS VI
    • PARIS V
    • CS-0027934
    • (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
    • HDXIQHTUNGFJIC-FOAHKCLGSA-N
    • beta-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
    • .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,25R)-SPIROST-5-EN-3-YL 2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-
    • Polyphyllin E (= Prosapogenin A)
    • FT-0775502
    • Prosapogenin A?
    • FS-9828
    • BCP12475
    • (-)-Progenin III
    • Diosgenin 3-O-alpha-L-rhamnopyranosyl(1->2)-beta-D-glucopyranoside
    • Yamogenin 3-O-neohesperidoside
    • DA-66942
    • DTXSID90940623
    • MDL: MFCD16294846
    • Inchi: 1S/C39H62O12/c1-18-8-13-39(46-17-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-34(32(44)30(42)27(16-40)49-36)50-35-33(45)31(43)29(41)20(3)47-35/h6,18-20,22-36,40-45H,7-17H2,1-5H3/t18?,19?,20?,22?,23-,24+,25-,26+,27?,28-,29?,30?,31?,32?,33?,34?,35?,36?,37-,38-,39+/m0/s1
    • InChI Key: HDXIQHTUNGFJIC-UOVIRLPBSA-N
    • SMILES: O1[C@]2(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])O2)C([H])(C([H])([H])[H])[C@@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@@]3([H])C([H])([H])C([H])=C4C([H])([H])C([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 722.424127g/mol
  • Surface Charge: 0
  • XLogP3: 3
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 722.424127g/mol
  • Monoisotopic Mass: 722.424127g/mol
  • Topological Polar Surface Area: 177Ų
  • Heavy Atom Count: 51
  • Complexity: 1310
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 722.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.34
  • Melting Point: 212 ºC
  • Boiling Point: 838.8±65.0 °C at 760 mmHg
  • Flash Point: 461.1±34.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Prosapogenin A Security Information

Prosapogenin A Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P230560-1mg
parissaponinV
19057-67-1
1mg
$ 255.00 2022-06-03
TRC
P230560-5mg
parissaponinV
19057-67-1
5mg
$ 845.00 2022-06-03
S e l l e c k ZHONG GUO
E2016-1mg
Prosapogenin A(Paris saponin V)
19057-67-1
1mg
¥2039.31 2022-04-26
TRC
P230560-2.5mg
parissaponinV
19057-67-1
2.5mg
$ 400.00 2022-06-03
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5S1252-5 mg
Prosapogenin A
19057-67-1 99.75%
5mg
¥2103.00 2022-04-26
ChemFaces
CFN90440-10mg
Prosapogenin A
19057-67-1 >=98%
10mg
$238 2023-09-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHL80558-10MG
Prosapogenin A
19057-67-1
10mg
¥4900.18 2025-01-16
Aaron
AR00ALE2-10mg
(25R)-3β-(2-O-α-L-Rhamnopyranosyl-β-D-glucopyranosyloxy)spirosta-5-ene
19057-67-1 98%
10mg
$85.00 2025-02-11
MedChemExpress
HY-N6940-5mg
Prosapogenin A
19057-67-1 99.87%
5mg
¥750 2024-07-20
1PlusChem
1P00AL5Q-1mg
(25R)-3β-(2-O-α-L-Rhamnopyranosyl-β-D-glucopyranosyloxy)spirosta-5-ene
19057-67-1 99%
1mg
$157.00 2024-06-17

Additional information on Prosapogenin A

Comprehensive Analysis of Prosapogenin A (CAS No. 19057-67-1): Properties, Applications, and Research Insights

Prosapogenin A (CAS No. 19057-67-1) is a naturally occurring saponin derivative widely studied for its potential bioactive properties. As a triterpenoid glycoside, it serves as a precursor to various pharmacologically active compounds, making it a focal point in phytochemical research and nutraceutical development. This article delves into its molecular structure, sources, and emerging applications, addressing trending queries such as "Prosapogenin A benefits" and "CAS 19057-67-1 uses."

The compound is primarily isolated from plants of the Liliaceae and Dioscoreaceae families, where it functions as a defensive metabolite. Recent studies highlight its role in modulating inflammatory pathways and oxidative stress, aligning with the growing consumer interest in plant-based therapeutics. Researchers are particularly intrigued by its potential synergy with probiotics and gut microbiota, a hotspot in modern functional food research.

From a structural perspective, Prosapogenin A features a steroid-like backbone with sugar moieties attached, which influences its solubility and bioavailability. This characteristic has spurred investigations into its drug delivery applications, especially in nanocarrier systems—a topic frequently searched in biomedical engineering circles. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for its identification, as noted in publications indexed under "CAS 19057-67-1 analysis."

The commercial demand for Prosapogenin A is rising due to its inclusion in cosmeceuticals and dietary supplements. Market trends reveal searches for "Prosapogenin A skincare" and "natural anti-aging agents," reflecting its purported collagen-stimulating effects. Regulatory agencies classify it as Generally Recognized as Safe (GRAS) for specific uses, though clinical trials remain limited—a gap often questioned in forums discussing "Prosapogenin A safety."

In agriculture, Prosapogenin A is explored as a biopesticide due to its eco-friendly profile, resonating with the global push toward sustainable farming. Patents filed under "CAS 19057-67-1 agricultural applications" describe formulations targeting plant pathogens without harming beneficial insects, addressing the surge in "green chemistry solutions" searches.

Future research directions include elucidating its mechanisms of action via omics technologies (e.g., metabolomics), a methodology dominating academic searches. Collaborative studies between pharmacognosy and biotechnology experts aim to optimize extraction yields, responding to queries like "high-efficiency Prosapogenin A production."

In summary, Prosapogenin A (CAS No. 19057-67-1) exemplifies the intersection of traditional medicine and modern science. Its multidisciplinary relevance—from health supplements to agricultural innovations—positions it as a compound of enduring scientific and commercial interest.

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Amadis Chemical Company Limited
(CAS:19057-67-1)Prosapogenin A
A1201311
Purity:99%
Quantity:10mg
Price ($):741.0